Cas no 83400-15-1 (5-[[5-chloro-6-methyl-2-(methylsulphonyl)-4-pyrimidinyl]amino]-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulphonic acid, sodium salt)

• Product Name: 5-[[5-chloro-6-methyl-2-(methylsulphonyl)-4-pyrimidinyl]amino]-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulphonic acid, sodium salt
• CAS No: 83400-15-1
• MF: C₂₂H₁₆ClN₅Na₂O₉S₃
• MW: 672.018081665039
• CID: 733393
• Update Time: 2023-11-18

5-[[5-chloro-6-methyl-2-(methylsulphonyl)-4-pyrimidinyl]amino]-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulphonic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 5-[[5-chloro-6-methyl-2-(methylsulfonyl)-4-pyrimidinyl]amino]-4-hydroxy-3-(2-phenyldiazenyl)-,sodium salt (1:?)
• 2,7-Naphthalenedisulfonic acid, 5-((5-chloro-6-methyl-2-(methylsulfonyl)-4-pyrimidinyl)amino)-4-hydroxy-3-(2-phenyldiazenyl)-, sodium salt (1:2)
• 2,7-Naphthalenedisulfonic acid, 5-[[5-chloro-6-methyl-2-(methylsulfonyl)-4-pyrimidinyl]amino]-4-hydroxy-3-(2-phenyldiazenyl)-, sodium salt (1:2)
• 5-((5-Chloro-6-methyl-2-(methylsulphonyl)-4-pyrimidinyl)amino)-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulphonic acid, sodium salt
• 4-((5-Chloro-4-methyl-2-
• CID 136075853
• 5-[[5-chloro-6-methyl-2-(methylsulphonyl)-4-pyrimidinyl]amino]-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulphonic acid, sodium salt
• 5-[[5-Chloro-6-methyl-2-(methylsulfonyl)-4-pyrimidinyl]amino]-4-hydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid sodium salt
• 5-[[5-Chloro-6-methyl-2-(methylsulfonyl)-4-pyrimidinyl]amino]-4-hydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid/sodium,(1:x) salt
• Einecs 280-431-0

• Inchi： 1S/C22H18ClN5O9S3.2Na/c1-11-18(23)21(26-22(24-11)38(2,30)31)25-15-10-14(39(32,33)34)8-12-9-16(40(35,36)37)19(20(29)17(12)15)28-27-13-6-4-3-5-7-13;;/h3-10,29H,1-2H3,(H,24,25,26)(H,32,33,34)(H,35,36,37);;/q;2*+1/p-2/b28-27+;;
• InChI Key： BNXDCNPDQPCJCL-JZYARHMISA-L
• SMILES： ClC1=C(C)N=C(N=C1NC1=CC(=CC2=CC(=C(C(=C21)O)/N=N/C1C=CC=CC=1)S(=O)(=O)[O-])S(=O)(=O)[O-])S(C)(=O)=O.[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 42
• Rotatable Bond Count: 5
• Complexity: 1220
• Topological Polar Surface Area: 256